Cas no 1026661-43-7 ((3S)-piperidine-3-carboxamide hydrochloride)

• Product Name: (3S)-piperidine-3-carboxamide hydrochloride
• CAS No: 1026661-43-7
• MF: C₆H₁₃ClN₂O
• MW: 164.6332
• MDL: MFCD22415259
• CID: 1133171
• PubChem ID: 67293315
• Update Time: 2025-06-11

(3S)-piperidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-piperidine-3-carboxamide
• (3S)-piperidine-3-carboxamide,hydrochloride
• (S)-Piperidine-3-carboxamide hydrochloride
• (S)-piperidine-3-carboxylic acid amide hydrochloride
• hydrochloride
• (S)-Piperidine-3-carboxaM...
• (S)-PIPERIDINE-3-CARBOXAMIDE HCL
• (3S)-3-Piperidinecarboxamide HCl
• (3S)-piperidine-3-carboxamide hydrochloride
• XGTXRLSQNMCHPG-JEDNCBNOSA-N
• PB11551
• AK170613
• 3-Piperidinecarboxamide, hydrochloride (1:1), (3S)-
• (3S)-piperidine-3-carboxamide;hydrochloride
• (S)-NIPECOTIC ACID AMIDE HYDROCHLORIDE
• SCHEMBL2144598
• MFCD22415259
• AS-33505
• (S)-PIPERIDINE-3-CARBOXAMIDEHYDROCHLORIDE
• 1026661-43-7
• BRB66143
• CS-0053247
• EN300-1667084
• AKOS025290788

• MDL： MFCD22415259
• Inchi： 1S/C6H12N2O.ClH/c7-6(9)5-2-1-3-8-4-5;/h5,8H,1-4H2,(H2,7,9);1H/t5-;/m0./s1
• InChI Key： XGTXRLSQNMCHPG-JEDNCBNOSA-N
• SMILES： Cl[H].O=C([C@]1([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 164.07200
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• PSA: 56.11000
• LogP: 1.75180

Additional information on (3S)-piperidine-3-carboxamide hydrochloride

Latest Research Insights on (3S)-Piperidine-3-carboxamide Hydrochloride (CAS: 1026661-43-7) in Chemical Biology and Pharmaceutical Applications

The compound (3S)-piperidine-3-carboxamide hydrochloride (CAS: 1026661-43-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral piperidine derivative serves as a critical building block for synthesizing bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies highlight its role as a key intermediate in the production of novel gamma-aminobutyric acid (GABA) receptor modulators and sigma-1 receptor ligands, with potential implications for treating neurological disorders such as anxiety, depression, and neuropathic pain.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in optimizing pharmacokinetic properties of preclinical candidates. Researchers utilized (3S)-piperidine-3-carboxamide hydrochloride as a scaffold to develop selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The stereospecific configuration at the 3-position was found to be crucial for maintaining high binding affinity while reducing off-target effects. Molecular docking simulations revealed that the (S)-enantiomer forms optimal hydrogen bonding networks with target proteins compared to its (R)-counterpart.

In synthetic chemistry advancements, a novel continuous-flow manufacturing process for (3S)-piperidine-3-carboxamide hydrochloride was reported in Organic Process Research & Development (2024). This green chemistry approach achieved 92% yield with >99.5% enantiomeric excess (ee), addressing previous challenges in large-scale production. The methodology employs asymmetric hydrogenation of a pyridine precursor followed by stereoselective crystallization, significantly reducing waste generation compared to traditional batch processes. These process improvements have important implications for cost-effective production of pharmaceutical intermediates containing this chiral moiety.

Emerging pharmacological research has identified (3S)-piperidine-3-carboxamide derivatives as potent allosteric modulators of metabotropic glutamate receptors (mGluRs). A recent patent application (WO2023/154672) discloses novel compounds showing subtype selectivity for mGluR2, with potential applications in schizophrenia treatment. The hydrochloride salt form (CAS: 1026661-43-7) demonstrated superior solubility and stability profiles in preclinical formulations compared to free base counterparts, supporting its selection for further development.

Analytical characterization studies using X-ray crystallography and solid-state NMR have provided new insights into the compound's molecular packing and stability. Researchers identified a unique chloride ion coordination geometry that contributes to the crystalline stability of (3S)-piperidine-3-carboxamide hydrochloride. These structural findings, published in Crystal Growth & Design (2024), are informing the design of more stable dosage forms and cocrystals for enhanced drug delivery.

The safety profile of (3S)-piperidine-3-carboxamide hydrochloride has been systematically evaluated in recent toxicological studies. A comprehensive assessment in Regulatory Toxicology and Pharmacology (2023) reported favorable results from genotoxicity assays and acute toxicity testing, supporting its classification as a low-risk intermediate. However, researchers note the importance of controlling residual solvents during synthesis, particularly for N-methyl-2-pyrrolidone (NMP), which may be present in some manufacturing processes.

Looking forward, the pharmaceutical industry is showing increased interest in (3S)-piperidine-3-carboxamide hydrochloride as evidenced by recent collaborations between academic institutions and pharmaceutical companies. Several drug candidates incorporating this chiral building block are currently in Phase I clinical trials for neurological indications. The compound's versatility and well-characterized properties position it as a valuable tool for medicinal chemists exploring structure-activity relationships in CNS drug development.